3-(4-chlorophenyl)-2-[(4-methylbenzyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one

• Molecular Formula: C23H19ClN2OS2
• Molecular Weight: 439.0 g/mol
• IUPAC Name: 11-(4-chlorophenyl)-10-[(4-methylphenyl)methylsulfanyl]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• InChI: InChI=1S/C23H19ClN2OS2/c1-14-5-7-15(8-6-14)13-28-23-25-21-20(18-3-2-4-19(18)29-21)22(27)26(23)17-11-9-16(24)10-12-17/h5-12H,2-4,13H2,1H3
• InChI Key: AASGNGOZUDODES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=C(C=C5)Cl

Description

Biological Activity

The compound 3-(4-chlorophenyl)-2-[(4-methylbenzyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one belongs to a class of heterocyclic compounds that exhibit a range of biological activities. This article provides an overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C24H21ClN2OS2
• Molecular Weight : 453.0 g/mol
• IUPAC Name : 3-(4-chlorophenyl)-2-[(4-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydro-benzothiolo[2,3-d]pyrimidin-4-one

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets within biological systems. It is believed to modulate enzyme activities and receptor functions that are crucial for various physiological processes. The compound may influence:

• Signal Transduction : Interfering with pathways that regulate cell communication and function.
• Gene Expression : Modulating the transcriptional activity of genes involved in cellular responses.
• Metabolic Processes : Affecting metabolic pathways that are vital for maintaining homeostasis.

Biological Activity Overview

The compound has been evaluated for several biological activities:

• Antimicrobial Activity : Preliminary studies indicate moderate to strong antibacterial properties against various strains. For instance:
  • Effective against Salmonella typhi and Bacillus subtilis.
  • Exhibits weaker activity against Escherichia coli and Staphylococcus aureus.
• Enzyme Inhibition : The compound has shown potential as an inhibitor for key enzymes such as:
  • Acetylcholinesterase (AChE) : Important for neurotransmission.
  • Urease : Involved in the metabolism of urea.
• Anticancer Properties : The compound's structural features suggest potential anticancer activity through:
  • Inducing apoptosis in cancer cells.
  • Inhibiting tumor growth in various cancer models.

Case Studies and Research Findings

Several studies have investigated the biological activity of similar compounds or derivatives:

• A study highlighted the synthesis and evaluation of related thienopyrimidine derivatives that showed significant enzyme inhibition and antibacterial effects. The findings indicated a structure-activity relationship (SAR) that enhances potency through specific substitutions on the core structure .
• Another research focused on docking studies which elucidated the binding interactions between synthesized compounds and target proteins. These interactions were correlated with observed biological activities, reinforcing the importance of molecular modeling in predicting drug efficacy .

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Enzyme	Observed Effect	Reference
Antibacterial	Salmonella typhi	Moderate to strong inhibition
Antibacterial	Bacillus subtilis	Moderate to strong inhibition
Enzyme Inhibition	Acetylcholinesterase (AChE)	Significant inhibition
Enzyme Inhibition	Urease	Significant inhibition
Anticancer	Various cancer cell lines	Induction of apoptosis

Comparison with Similar Compounds

Comparison with Structural Analogues

Key Structural Variations and Physicochemical Properties

The following table summarizes critical differences between the target compound and its analogues:

Compound Name / Evidence ID	Substituents at Position 2	Molecular Formula	Average Mass (g/mol)	Notable Properties
Target Compound	4-Methylbenzylsulfanyl	C₂₃H₁₉ClN₂OS₂	438.988	Moderate lipophilicity; balanced steric profile.
2-[(2-Chlorobenzyl)sulfanyl] analogue	2-Chlorobenzylsulfanyl	C₂₂H₁₆Cl₂N₂OS₂	459.403	Higher halogen content increases molecular weight and lipophilicity.
2-[(4-tert-Butylbenzyl)sulfanyl] analogue	4-tert-Butylbenzylsulfanyl	C₂₆H₂₅ClN₂OS₂	481.06	Bulky tert-butyl group enhances steric hindrance; may reduce solubility.
2-[(2,6-Dichlorobenzyl)sulfanyl] analogue	2,6-Dichlorobenzylsulfanyl	C₂₂H₁₅Cl₃N₂OS₂	498.85	Increased halogenation enhances electron-withdrawing effects; potential for higher reactivity.
2-(Ethylsulfanyl)-3-(4-methoxyphenyl) analogue	Ethylsulfanyl	C₁₇H₁₇N₂O₂S₂	353.45	Methoxy group improves solubility; lower molecular weight.
3-(4-Chlorophenyl)-1,5,6,7-tetrahydro-2H-...dione	N/A (dione structure)	C₁₅H₁₁ClN₂O₂S	318.78	Introduction of a dione group reduces lipophilicity (predicted pKa = 11.88).

Antitumor Potential :

• The nitro-substituted analogue in exhibited 88% yield in synthesis and IR-confirmed functional groups (C=O, NH) critical for binding .

Cytotoxicity :

• Derivatives with bulky substituents (e.g., tert-butyl in ) may show reduced cytotoxicity due to steric hindrance, whereas halogen-rich analogues (e.g., ) could exhibit enhanced DNA intercalation or protein binding .

Solubility and Bioavailability :

• The 4-methoxy derivative has improved aqueous solubility due to the methoxy group’s polarity, whereas the tert-butyl analogue may face solubility challenges despite improved metabolic stability.